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Principle of the Method

The synthesis of barium chlorate via double decomposition is based on a metathesis reaction between

barium chloride and sodium chlorate, exploiting the difference in solubility of the reactants and products in

water [1].

The general reaction is: BaCl₂ + 2 NaClO₃ → Ba(ClO₃)₂ + 2 NaCl

Upon concentrating and cooling the reaction mixture, the less soluble barium chlorate precipitates from the

solution, allowing for its separation from the more soluble sodium chloride byproduct [1]. The primary

challenge is that the resulting product can be contaminated with sodium ions, which impart a strong yellow

color to flames and can overpower the desired green color of barium in pyrotechnic compositions [2] [3].

Therefore, meticulous purification through recrystallization is essential.

Safety and Handling

Barium chlorate is a toxic and strong oxidizing agent. Please adhere to the following safety protocols:
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Hazard Category Specific Risks and Precautions

Health Hazards Toxic if inhaled or ingested. Causes irritation to respiratory system, skin, and
eyes. May cause nausea, vomiting, abdominal pain, and methemoglobinemia [1]

[4].

Reactivities Strong oxidizer. Forms highly flammable or explosive mixtures with combustible

materials, sulfur, sulfides, powdered metals, and ammonium salts [3] [4].
Liberates explosive chlorine dioxide gas in contact with strong acids [4].

Personal
Protective
Equipment (PPE)

Wear a dust mask, chemical safety goggles, rubber gloves, and protective outer
clothing [4].

| First Aid | Inhalation: Move to fresh air. Skin Contact: Flush with water. Ingestion: Induce vomiting and

seek immediate medical attention. Alert physician to potential barium poisoning [4]. |

Materials and Equipment

Starting Materials

Barium chloride dihydrate (BaCl₂·2H₂O), crystalline solid [2].
Sodium chlorate (NaClO₃), solid.

Equipment

Beakers (e.g., 1 L and 2 L)
Hotplate with magnetic stirrer

Heating mantle or Bunsen burner
Stirring rod

Filter paper and funnel
Graduated cylinder

Drying oven
Analytical balance

Experimental Protocol
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Step 1: Dissolution of Reactants

Prepare a near-saturated solution of sodium chlorate by dissolving approximately 200 g of NaClO₃ in
500 mL of near-boiling deionized water in a 1 L beaker [2].

In a separate 1 L beaker, dissolve about 125 g of BaCl₂·2H₂O in 300 mL of warm deionized water
[2].

Step 2: Reaction and Precipitation

Slowly add the warm barium chloride solution to the hot sodium chlorate solution while stirring
continuously.

Continue heating and stirring the combined mixture for 20-30 minutes to ensure the reaction goes to
completion.

Precipitation: Allow the mixture to cool gradually to room temperature, and then further cool it in an
ice-water bath. The lower solubility of barium chlorate will cause it to crystallize out of the solution.

Step 3: Filtration and Purification

Isolate the crude barium chlorate crystals by vacuum filtration.
Recrystallization for Sodium Removal:

Redissolve the crude crystals in a minimal volume of hot deionized water.
Allow the solution to cool slowly to crystallize.

Filter the purified crystals again. This recrystallization process may need to be repeated
multiple times to adequately reduce sodium contamination [3].

Test for sodium impurity by placing a small sample of the washed crystals on a clean iron nail and
holding it in a propane torch flame. The absence of a persistent yellow color indicates successful

sodium removal [2].

Step 4: Drying

Spread the purified, wet crystals on a watch glass or in a shallow dish.

Dry the crystals in a drying oven at a temperature not exceeding 50-60°C until a constant weight is
achieved. Avoid excessive heat to prevent decomposition.

The following workflow diagram summarizes the key stages of this preparation method:
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Characterization and Data

Solubility and Physical Properties The success of this method relies on the differing solubilities of the

compounds involved. The table below summarizes key data [2] [1].

Compound
Molecular Weight
(g/mol)

Solubility in Water
(g/100g, @20°C)

Note

Barium Chlorate
(Ba(ClO₃)₂)

304.23

(anhydrous)

33.8 Product; precipitates

upon cooling.

Barium Chloride
Dihydrate (BaCl₂·2H₂O)

244.27 31.2 (approx.) Reactant.

Sodium Chlorate (NaClO₃) 106.44 101 (approx.) Reactant; remains in

solution.

Sodium Chloride (NaCl) 58.44 36.0 By-product; remains in

mother liquor.

Yield and Efficiency

The theoretical yield can be calculated based on the limiting reactant (typically BaCl₂·2H₂O).
The actual yield will be lower due to product loss during transfer, filtration, and recrystallization. A

yield of 60-75% after purification is reasonable.
Purity can be assessed by flame test (for absence of sodium) and by comparing the crystal form and

decomposition temperature to literature values [1].

Troubleshooting and Alternatives

Persistent Sodium Contamination: If the flame test continues to show a yellow color after multiple
recrystallizations, consider using an alternative method. Using potassium chlorate instead of sodium

chlorate in the initial reaction can prevent sodium contamination entirely [2].
Alternative Synthesis Method - Electrolysis: Barium chlorate can be produced directly from

barium chloride via electrolysis: BaCl₂ + 6 H₂O → Ba(ClO₃)₂ + 6 H₂. However, this method has a
lower current efficiency (30-40% without pH control) and does not allow for a large single crop of

crystals [2] [1].
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Alternative Synthesis Method - Ammonium Chlorate Route: A sodium-free product can be

obtained by reacting barium carbonate with a solution of ammonium chlorate: 2 NH₄ClO₃ + BaCO₃ →
Ba(ClO₃)₂ + 2 NH₃ + H₂O + CO₂. The solution must be boiled for several hours to drive off ammonia

and carbon dioxide [2] [1]. Caution: Ammonium chlorate salt can be unstable and has a tendency to
explode [2].

Conclusion

The double decomposition method provides a viable laboratory-scale route to synthesize barium chlorate.

The procedure's key advantage is its simplicity, but its major limitation is the introduction of sodium ion

impurities, which necessitates rigorous and potentially time-consuming purification. For applications

requiring high-color-purity green flames in pyrotechnics, the additional effort to remove sodium is essential.

Alternative methods, such as the ammonium chlorate route or electrolysis, can be explored to circumvent

this contamination issue from the outset.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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